Magnesium nitrate hexahydrate

• CAS No.: 13446-18-9
• Molecular Formula: H3MgNO4
• Molecular Weight: 105.33 g/mol
• IUPAC Name: magnesium;dinitrate;hexahydrate
• InChI: InChI=1S/Mg.HNO3.H2O/c;2-1(3)4;/h;(H,2,3,4);1H2
• InChI Key: QYYOLMTYXAKEDQ-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O.O.O.[Mg+2]
• Canonical SMILES: [N+](=O)(O)[O-].O.[Mg]
• Pictograms: Oxidizer

Description

Matrix modification is a procedure for reducing volatilization and vapour-phase intrusions using a chemical reagent which acts as buffer enabling the use of higher pre-treated and atomization temperatures. The reagent causes either the interfering component to become more volatile or the analyte is converted to less volatile form. Magnesium is a first class modifier, forming oxides in the graphite furnace during heat pre-treatment. Magnesium added as nitrate has high thermal stability.
Magnesium nitrate hexahydrate is a hydrated magnesium salt. A mixture of this compound and magnesium chloride hexahydrate has been reported as a potential phase change material (PCM) for the storage of latent thermal energy. It has been employed as a base material in this mixture to evaluate the storage and effective utilization of urban waste heat from emerged co-generation systems. Its crystals belong to the monoclinic crystal system.

Scientific Research Applications

1. Antibacterial Activity

Magnesium nitrate hexahydrate is used in the synthesis of Magnesium Oxide (MgO) nanoparticles, which exhibit significant antibacterial activity. This application is crucial in the medical and sanitary industries. The nanoparticles were tested against bacteria like E. coli and S. aureus, demonstrating varying degrees of efficacy (Almontasser, Parveen, & Azam, 2019).

2. Thermal Energy Storage

This compound, combined with magnesium chloride hexahydrate, is studied for its thermal characteristics as a phase change material (PCM) in latent heat storage systems. This application is significant in utilizing urban waste heat from co-generation systems (Nagano, Ogawa, Mochida, Hayashi, & Ogoshi, 2004).

3. Solar Thermal Storage

Research has explored this compound's use in solar-driven composite phase change materials. These composites, when combined with materials like graphene, show enhanced photo-thermal conversion and storage efficiency, making them suitable for solar heat storage in engineering applications (Hui, Zhang, Enda, Li, & Li, 2021).

4. Nanoparticle Synthesis

This compound serves as a precursor in the synthesis of various nanoparticles, including MgO nanopowder. These nanoparticles have applications in high-density ceramics, bactericides, and refractory products due to their high purity and specific physical properties (Sirota, Selemenev, Kovaleva, Pavlenko, Mamunin, Dokalov, & Prozorova, 2016).

5. Water Treatment

This compound is involved in water treatment processes, particularly in nitrate denitrification. Studies have shown the effectiveness of zero-valent magnesium in nitrate removal from aqueous solutions, highlighting its potential in environmental applications (Kumar & Chakraborty, 2006).

6. Optical and Electronic Applications

The compound is used in the production of MgO nanomaterials with applications in plasma displays and optical devices. The unique properties of these materials, like their reaction with water and the presence of defect centers, make them suitable for these applications (Kumar & Kumar, 2008).

7. Crystal Structure Analysis

The role of London dispersion forces in crystalline this compound has been studied, providing insights into its molecular interactions and crystal dynamics, essential in crystallography and materials science (Witko, Buchanan, & Korter, 2012).

8. CO2 Capture

This compound is used in research focusing on CO2 capture, particularly in synthesizing MgO with various morphologies to enhance CO2 adsorption. This application is crucial in addressing environmental concerns related to carbon emissions (Wang, Li, Lu, Ning, & Wang, 2020).

Mechanism of Action

Target of Action

Magnesium nitrate hexahydrate primarily targets water molecules due to its hygroscopic nature . It readily absorbs moisture from the environment, quickly transforming into the hexahydrate form upon exposure to air .

Mode of Action

The compound interacts with its targets (water molecules) through a process known as hydration. This interaction results in the formation of hydrated magnesium ions and nitrate ions . When heated, this compound undergoes decomposition, resulting in the formation of magnesium oxide, oxygen, and nitrogen oxides .

Biochemical Pathways

The decomposition of this compound can be summarized by the following chemical reaction :

2Mg(NO3)2→2MgO+4NO2+O22 Mg(NO_3)_2 \rightarrow 2 MgO + 4 NO_2 + O_2 2Mg(NO3​)2​→2MgO+4NO2​+O2​

This reaction indicates that the compound affects the biochemical pathways involving magnesium, nitrate, and water molecules. The downstream effects include the production of magnesium oxide, nitrogen dioxide, and oxygen .

Pharmacokinetics

The compound is highly soluble in water and moderately soluble in ethanol and ammonia , which facilitates its distribution in aqueous environments.

Result of Action

The primary result of the action of this compound is the transformation of the compound into magnesium oxide, nitrogen dioxide, and oxygen upon heating . This transformation is accompanied by the release of heat, making the compound useful in applications that require heat generation, such as in thermal energy storage devices .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and humidity. The compound’s hygroscopic nature allows it to readily absorb moisture from the environment, which can affect its stability . Furthermore, the compound’s decomposition into magnesium oxide, oxygen, and nitrogen oxides occurs at high temperatures . Therefore, the compound’s action, efficacy, and stability are significantly influenced by the environmental conditions.

Safety and Hazards

Magnesium nitrate hexahydrate should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. It is also recommended to use personal protective equipment and ensure adequate ventilation.

Future Directions

Magnesium nitrate hexahydrate has a wide application prospect as a medium temperature energy storage material for solar thermal power generation. The market size and forecasts for this compound are also being studied.

Biochemical Analysis

Biochemical Properties

Magnesium nitrate hexahydrate plays a vital role in biochemical reactions. It is widely used as a source of magnesium and nitrogen in fertilizers, playing a crucial role in plant nutrition . It assists in vital plant processes and promotes the synthesis of chlorophyll, thereby enhancing plant growth and productivity

Molecular Mechanism

It is known that upon heating, this compound undergoes decomposition into magnesium oxide, oxygen, and nitrogen oxides

Temporal Effects in Laboratory Settings

It is known that heating the hexahydrate does not result in the dehydration of the salt, but rather its decomposition into magnesium oxide, oxygen, and nitrogen oxides

Synthesis routes and methods I

Procedure details

contacting said water in said aqueous aromatic nitration product mixture with magnesium nitrate trihydrate for a time sufficient to form magnesium nitrate pentahydrate or magnesium nitrate hexahydrate,

Synthesis routes and methods II

Procedure details

heating said magnesium nitrate pentahydrate or magnesium nitrate hexahydrate to an elevated temperature sufficient to form magnesium nitrate trihydrate and water, and

Customer Q & A

Q1: What is the molecular formula and weight of Magnesium nitrate hexahydrate?

A1: The molecular formula is Mg(NO3)2·6H2O, and its molecular weight is 256.41 g/mol.

Q2: What spectroscopic techniques are commonly used to characterize this compound?

A2: Common techniques include X-ray diffraction (XRD) for structural analysis, Fourier transform infrared spectroscopy (FTIR) for identifying functional groups, and thermogravimetric analysis (TGA) to study thermal stability and decomposition patterns. [, , , , , ]

Q3: How does the addition of nanoparticles affect the thermal properties of this compound in phase change materials (PCMs)?

A4: Adding nanoparticles like nanosilver, nanocopper, and graphene to this compound-based PCMs enhances their thermal conductivity, enabling faster heat transfer. [] Graphene, in particular, shows a significant improvement in thermal conductivity and also acts as a nucleating agent, reducing supercooling. []

Q4: What is the impact of adding carboxyl methyl cellulose (CMC) to this compound in PCM applications?

A5: CMC is added as a thickening agent to prevent phase segregation in this compound-based PCMs. [] While it does not significantly affect thermal conductivity in the solid state, it slightly reduces it in the liquid state. []

Q5: Can this compound be used to synthesize magnesium oxide (MgO) nanoparticles?

A7: Yes, this compound serves as a precursor for synthesizing MgO nanoparticles using methods like thermal plasma [] and sol-gel techniques. [] The resulting MgO nanoparticles find applications in areas such as high-density ceramics, bactericides, and refractory materials. []

Q6: What is the role of this compound in the synthesis of forsterite (Mg2SiO4)?

A8: this compound acts as a magnesium source in the sol-gel synthesis of forsterite. [] Studies show that gels derived from magnesium nitrate exhibit higher reactivity in forsterite formation compared to those derived from magnesium chloride or mechanically mixed oxides. []

Q7: How does this compound contribute to the synthesis of MgO-SiO2 composites?

A9: this compound is a common magnesium precursor in the sol-gel synthesis of MgO-SiO2 composites, often utilizing rice husk silica as the silicon source. [, ] These composites are explored for their potential applications as catalysts in biodiesel production. []

Q8: What are the environmental implications of using this compound?

A11: While not directly addressed in the provided research, responsible waste management practices are crucial due to the potential for nitrate leaching into the environment. Recycling this compound from spent solutions and exploring alternative, more environmentally friendly materials for specific applications is recommended. [, ]